2-chloro-5-phenylmethoxypyridine-3-carbonitrile
Cat. No. B8697007
M. Wt: 244.67 g/mol
InChI Key: TYHDMIGJLTYWFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:13][CH2:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1.[Cl:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([OH:10])[cH:8][n:9]1.[H-:12].[Na+:11].[O:22]=[CH:23][N:24]([CH3:25])[CH3:26].[OH2:21]>>[Cl:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([O:10][CH2:14][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:8][n:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc(O)cnc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc(OCc2ccccc2)cnc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
